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Abstract: This document provides an in-depth examination of the theoretical models used to
describe the beta decay of Cesium-136 (13¢Cs). It synthesizes fundamental beta decay theory
with the specifics of the nuclear shell model as applied to the A=136 mass region. The guide
presents a comprehensive review of the decay properties of 13¢Cs, including the latest high-
precision Q-value measurements, and contrasts theoretical frameworks with evaluated
experimental data. Detailed experimental methodologies for key measurements are provided,
and logical workflows are visualized to enhance understanding.

Introduction to Cesium-136 Beta Decay

Cesium-136 is a radioactive isotope of cesium that undergoes 100% beta-minus (3~) decay to
the stable isotope Barium-136 (13°Ba). With a half-life of approximately 13.01 days, its study
provides a valuable opportunity to test and refine nuclear structure models in a neutron-rich
region of the nuclear chart. The decay proceeds from the 5+ ground state of 13¢Cs to the 0*
ground state and various excited states of 13°Ba, making it a complex process that reveals
details about the nuclear wave functions of the parent and daughter nuclei.

Understanding this decay is crucial for validating the predictive power of theoretical models,
which are essential for applications in nuclear physics, astrophysics, and the management of
nuclear waste, where cesium isotopes are significant fission products.
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Core Theoretical Frameworks

The beta decay of 13¢Cs is governed by the weak nuclear force. Its theoretical description is
primarily built upon two pillars: the macroscopic Fermi's theory of beta decay and the
microscopic Nuclear Shell Model, which provides the necessary nuclear structure input.

Fermi's Theory of Beta Decay

Developed by Enrico Fermi in 1934, this theory provides a foundational framework for
understanding beta decay. It treats the process as a transition governed by a contact
interaction involving four fermions: a neutron within the nucleus transforms into a proton,
emitting an electron and an electron antineutrino (in 3~ decay).

The rate of a specific beta decay transition (M) is given by Fermi's Golden Rule, which states
that the rate is proportional to the strength of the coupling and the density of final states (phase
space). A key quantity derived from this theory is the ft value, or comparative half-life, which
effectively decouples the nuclear structure part (the matrix element) from the kinematic part
(the phase space factor, f). The relationship is given by:

ft=(K/MP?)

where K is a constant, and |M|? is the squared nuclear matrix element. The logarithm of this
value, the log(ft) value, is commonly used to classify beta transitions. Lower log(ft) values
indicate a higher probability for the transition to occur and provide insight into the similarities
between the initial and final nuclear wave functions.

The Nuclear Shell Model

To calculate the nuclear matrix element |M|?, a detailed model of nuclear structure is required.
The Nuclear Shell Model is the most successful and widely used model for this purpose in the
A=136 mass region. This model posits that nucleons (protons and neutrons) move in quantized
orbitals within a mean-field potential generated by all other nucleons, analogous to electron
shells in atoms.

For nuclei near the doubly magic 132Sn core (Z=50, N=82), shell-model calculations for A=136
typically involve a model space comprising the single-particle orbitals between magic numbers
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50 and 82 for protons and 82 and 126 for neutrons. A common model space for this region
includes the {1ds/2, 0g7/2, 2s1/2, 1ds/2, Oh11/2} orbitals for both protons and neutrons.

The shell model allows for the calculation of;

Energy Levels: The energies of the ground and excited states.
e Spin and Parity (J1): The total angular momentum and parity of each nuclear state.

e Wave Functions: The detailed configuration of nucleons in their respective orbitals for a
given state.

» Transition Probabilities: From the overlap of the parent and daughter wave functions, the
Gamow-Teller (GT) and Fermi matrix elements that govern the beta decay transition rates
are calculated.

Shell-model calculations have successfully predicted the 5+ ground state of 13°Cs and its low-
lying 8~ isomer. The analysis of the calculated wave functions reveals that the 5* ground state
is predominantly a configuration of five protons in the 1tg7/2 orbital coupled with a neutron hole
in the vds/2 orbital.

Experimental Determination of **¢Cs Decay
Properties

Precise experimental data are essential to validate the predictions of theoretical models.
Modern techniques allow for high-precision measurements of half-life, decay energy (Q-value),
and the population of states in the daughter nucleus.

Isotope Production and Separation

For detailed spectroscopic studies, pure samples of 13¢Cs are required. These are typically
produced at Isotope Separator On-Line (ISOL) facilities such as ISOLDE at CERN or TRIUMF
in Canada. In this method, a primary particle beam (e.g., high-energy protons) bombards a
thick target, such as uranium carbide (UCx). The resulting fission products, including 13°Cs, are
released from the target, ionized, mass-separated, and delivered as a low-energy radioactive
ion beam to an experimental station.
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Fig. 1: Workflow for ISOL production of 13¢Cs beams for decay spectroscopy.

High-Precision Q-Value Measurement

The beta decay Q-value (the total energy released) is a fundamental parameter. A recent high-
precision measurement in 2023 significantly improved the value for 13¢Cs.[1]

Protocol:
e Production: 13¢Cs ions were produced at the IGISOL facility at the University of Jyvaskyla.

 Purification: The ions were purified using a Penning trap mass spectrometer (JYFLTRAP). A
novel technique coupling dipolar excitation with Ramsey's method of time-separated
oscillatory fields was used to create a mono-isotopic sample.

e Measurement: The mass difference between the parent 13¢Cs and daughter 13°Ba ions was
determined by measuring their cyclotron frequencies in the Penning trap using the phase-
imaging ion-cyclotron-resonance (PI-ICR) technique.

e Result: This yielded a ground-to-ground state Q-value of 2536.83(45) keV, which is about
11.4 keV smaller and four times more precise than the previously accepted value.[1]

Gamma-Ray Spectroscopy

To determine the beta branching ratios to excited states in 13¢Ba, gamma-ray spectroscopy is
the primary experimental tool.

Protocol:
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e Source Implantation: The mass-separated 13Cs beam from an ISOL facility is implanted onto
a moving tape. The tape is periodically moved to remove the long-lived daughter and
granddaughter activities, ensuring that the measured radiation is primarily from the 13°Cs
decay.

» Detection: A high-efficiency array of High-Purity Germanium (HPGe) detectors, such as the
GRIFFIN spectrometer, surrounds the implantation point. These detectors measure the
energy and intensity of gamma rays emitted as the excited states of 13*Ba de-excite to the
ground state.

o Coincidence Measurement: By measuring gamma rays in coincidence (i.e., detecting two or
more gamma rays simultaneously), cascades of de-exciting gamma rays can be identified,
which is crucial for building the level scheme of the daughter nucleus.

e Analysis: The intensity of the gamma rays feeding a level is balanced against the intensity of
those de-exciting it. This intensity balance, corrected for detector efficiency and internal
conversion, allows for the determination of the beta-feeding intensity (branching ratio) to
each excited state.

Evaluated Beta Decay Data for **¢Cs

The decay of the 136Cs ground state (J1t = 5*) populates several levels in 13¢Ba. The following
tables summarize the key decay properties. The Q-value is from the recent high-precision
measurement, while the decay level data is based on the Evaluated Nuclear Structure Data
File (ENSDF).[1][2]

Table 1: General Properties of 13¢Cs Beta Decay
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Property Value

Parent Nucleus 136Cs

Half-life (T1/2) 13.01(5) days[?]
Spin & Parity (Jm) 5%[2]

Decay Mode 100% 3~

Daughter Nucleus 136Ba

Q-value (B") 2536.83(45) keV[1]

Table 2: Principal Beta Decay Branches from 136Cs to 13°Ba

Level Energy B~ Branching Transition

. Jmt of Level Log(ft)

in 1*5Ba (keV) (%) Type

818.5 2+ ~1.3 ~9.2 First-Forbidden
1551.1 4+ ~31.1 7.4 First-Forbidden
1866.5 6" ~59.6 6.1 Allowed (GT)
2080.7 4+ ~4.7 7.4 First-Forbidden
2129.0 5+ ~2.9 7.5 Allowed (GT)

Note: Data is based on values from the ENSDF database. Branching ratios and log(ft) values
for weak transitions are omitted for clarity.
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Fig. 2: Simplified decay scheme of 13¢Cs showing major beta and gamma transitions.
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Discussion: Uniting Theory and Experiment

The experimental data in Table 2 provide a direct test for shell-model calculations. The log(ft)
values allow for the classification of the transitions based on selection rules:

« Allowed Transitions (AJ=0, 1; Att=no): The decay to the 6* state at 1866.5 keV has a log(ft)
of 6.1, and the decay to the 5* state at 2129.0 keV has a log(ft) of 7.5. These are consistent
with allowed Gamow-Teller transitions. The strong feeding to the 6+ state is a key feature
that any successful theoretical model must reproduce.

» First-Forbidden Transitions (AJ=0, 1, 2; Art=yes): The transitions to the 2+ and 4+ states
involve a change in parity and are classified as first-forbidden. Their higher log(ft) values (7.4
- 9.2) reflect this, indicating a lower transition probability as expected.

The precision of both the decay data and the underlying nuclear structure information is critical.
For instance, the new, lower Q-value has implications for neutrino physics. The decay energy
to a 4+ state at 2544.481 keV is now known to be negative, confirming this transition is not a
viable candidate for neutrino mass determination experiments. Conversely, the decay to a 3~
state at 2532.653 keV is confirmed to have a small, positive Q-value of 4.18(45) keV, making it
an interesting case for future studies.[1] A shell-model-based estimate for the half-life of this
specific low-energy transition yields a value of 2.1 x 102 years, highlighting the predictive
power of the model for extremely rare decays.[1]

Conclusion

The beta decay of Cesium-136 serves as an excellent case study for the interplay between
nuclear theory and experiment. Fermi's theory provides the general framework, while the
Nuclear Shell Model offers the detailed microscopic description necessary to calculate
transition probabilities. High-precision experimental techniques, including Penning trap mass
spectrometry and gamma-ray spectroscopy at ISOL facilities, provide the crucial data needed
to benchmark and refine these theoretical models. The continuous improvement in both
theoretical calculations and experimental precision, exemplified by the recent 136Cs Q-value
measurement, deepens our understanding of the nuclear weak interaction and the structure of
atomic nuclei.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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